Cas no 1895427-54-9 (2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1895427-54-9
• MF: C₁₀H₁₁ClF₂O
• MW: 220.643549203873
• CID: 5905314
• PubChem ID: 117315008
• Update Time: 2025-10-25

2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol
• 1895427-54-9
• EN300-1993320

• Inchi： 1S/C10H11ClF2O/c1-10(2,5-14)8-6(12)3-4-7(13)9(8)11/h3-4,14H,5H2,1-2H3
• InChI Key： DBAXUWDIESLYBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C)(C)CO)F)F

Computed Properties

• Exact Mass: 220.0466490g/mol
• Monoisotopic Mass: 220.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol

2-(2-Chloro-3,6-Difluorophenyl)-2-Methylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 1895427-54-9, commonly referred to as 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a chlorinated and difluorinated aromatic ring attached to a tertiary alcohol group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of chlorine and fluorine substituents in modulating the electronic properties of aromatic compounds. In the case of 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol, these substituents not only enhance the stability of the molecule but also impart unique reactivity patterns. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, where its ability to undergo various nucleophilic and electrophilic substitutions has been extensively utilized.

The synthesis of 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol involves a multi-step process that typically begins with the halogenation of a suitable aromatic precursor. The introduction of chlorine and fluorine atoms at specific positions on the phenyl ring is achieved through carefully controlled electrophilic substitution reactions. Subsequent steps involve the formation of the tertiary alcohol group, which is often accomplished through hydroboration or other alcohol-forming reactions. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

In terms of physical properties, 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is also noteworthy, making it suitable for use in various solution-based chemical reactions. Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with unprecedented accuracy, providing valuable insights into its behavior under different conditions.

The applications of CAS No. 1895427-54-9 are diverse and continue to expand as new research emerges. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with specific biological targets. Additionally, its use in agrochemicals has been investigated, particularly in the development of novel pesticides and herbicides with improved efficacy and reduced environmental toxicity.

Recent studies have also focused on the environmental fate and degradation pathways of 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol. Understanding how this compound behaves in natural ecosystems is crucial for assessing its potential impact on the environment. Researchers have identified key degradation mechanisms, including microbial degradation and photochemical reactions, which play a significant role in determining its persistence in different environments.

In conclusion, CAS No. 1895427-54-9, or 2-(2-chloro-3,6-difluorophenyl)-2-methylpropan-1-ol, represents a valuable compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make even greater contributions to scientific progress.